Cas no 216503-66-1 (N2,N2,N4,N4,N6,N6-hexabenzyl-1,3,5-triazine-2,4,6-triamine)
N2,N2,N4,N4,N6,N6-hexabenzyl-1,3,5-triazine-2,4,6-triamine Chemical and Physical Properties
Names and Identifiers
-
- N2,N2,N4,N4,N6,N6-hexabenzyl-1,3,5-triazine-2,4,6-triamine
- 1,3,5-Triazine-2,4,6-triamine, N2,N2,N4,N4,N6,N6-hexakis(phenylmethyl)-
- 216503-66-1
- 2-N,2-N,4-N,4-N,6-N,6-N-hexabenzyl-1,3,5-triazine-2,4,6-triamine
- AKOS024574952
- F0191-3828
-
- Inchi: 1S/C45H42N6/c1-7-19-37(20-8-1)31-49(32-38-21-9-2-10-22-38)43-46-44(50(33-39-23-11-3-12-24-39)34-40-25-13-4-14-26-40)48-45(47-43)51(35-41-27-15-5-16-28-41)36-42-29-17-6-18-30-42/h1-30H,31-36H2
- InChI Key: VSVGYSLHRHMFCR-UHFFFAOYSA-N
- SMILES: N1=C(N(CC2=CC=CC=C2)CC2=CC=CC=C2)N=C(N(CC2=CC=CC=C2)CC2=CC=CC=C2)N=C1N(CC1=CC=CC=C1)CC1=CC=CC=C1
Computed Properties
- Exact Mass: 666.34709537g/mol
- Monoisotopic Mass: 666.34709537g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 51
- Rotatable Bond Count: 15
- Complexity: 734
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10.3
- Topological Polar Surface Area: 48.4Ų
Experimental Properties
- Density: 1.218±0.06 g/cm3(Predicted)
- Melting Point: 61-62 °C(Solv: ethanol (64-17-5); water (7732-18-5))
- Boiling Point: 839.7±75.0 °C(Predicted)
- pka: 6.06±0.10(Predicted)
N2,N2,N4,N4,N6,N6-hexabenzyl-1,3,5-triazine-2,4,6-triamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0191-3828-2μmol |
N2,N2,N4,N4,N6,N6-hexabenzyl-1,3,5-triazine-2,4,6-triamine |
216503-66-1 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0191-3828-5μmol |
N2,N2,N4,N4,N6,N6-hexabenzyl-1,3,5-triazine-2,4,6-triamine |
216503-66-1 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0191-3828-10μmol |
N2,N2,N4,N4,N6,N6-hexabenzyl-1,3,5-triazine-2,4,6-triamine |
216503-66-1 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0191-3828-20μmol |
N2,N2,N4,N4,N6,N6-hexabenzyl-1,3,5-triazine-2,4,6-triamine |
216503-66-1 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0191-3828-1mg |
N2,N2,N4,N4,N6,N6-hexabenzyl-1,3,5-triazine-2,4,6-triamine |
216503-66-1 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0191-3828-2mg |
N2,N2,N4,N4,N6,N6-hexabenzyl-1,3,5-triazine-2,4,6-triamine |
216503-66-1 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0191-3828-3mg |
N2,N2,N4,N4,N6,N6-hexabenzyl-1,3,5-triazine-2,4,6-triamine |
216503-66-1 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0191-3828-4mg |
N2,N2,N4,N4,N6,N6-hexabenzyl-1,3,5-triazine-2,4,6-triamine |
216503-66-1 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0191-3828-5mg |
N2,N2,N4,N4,N6,N6-hexabenzyl-1,3,5-triazine-2,4,6-triamine |
216503-66-1 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0191-3828-10mg |
N2,N2,N4,N4,N6,N6-hexabenzyl-1,3,5-triazine-2,4,6-triamine |
216503-66-1 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N2,N2,N4,N4,N6,N6-hexabenzyl-1,3,5-triazine-2,4,6-triamine Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on N2,N2,N4,N4,N6,N6-hexabenzyl-1,3,5-triazine-2,4,6-triamine
Comprehensive Overview of N2,N2,N4,N4,N6,N6-hexabenzyl-1,3,5-triazine-2,4,6-triamine (CAS No. 216503-66-1)
N2,N2,N4,N4,N6,N6-hexabenzyl-1,3,5-triazine-2,4,6-triamine, identified by its CAS number 216503-66-1, is a specialized organic compound belonging to the triazine family. This compound features a central 1,3,5-triazine ring substituted with six benzyl groups, making it a highly functionalized derivative with potential applications in pharmaceuticals, material science, and catalysis. Its unique structure and properties have garnered attention in recent years, particularly in the context of drug discovery and advanced polymer synthesis.
The growing interest in N2,N2,N4,N4,N6,N6-hexabenzyl-1,3,5-triazine-2,4,6-triamine is partly driven by its role as a building block for more complex molecules. Researchers are exploring its utility in supramolecular chemistry, where its multiple hydrogen-bonding sites and aromatic stacking interactions can be leveraged to design novel molecular frameworks. Additionally, its thermal stability and solubility in organic solvents make it a candidate for high-performance materials, such as thermosetting resins and coatings.
One of the most frequently searched questions about this compound revolves around its synthetic routes. The preparation of N2,N2,N4,N4,N6,N6-hexabenzyl-1,3,5-triazine-2,4,6-triamine typically involves the alkylation of cyanuric chloride with benzylamine under controlled conditions. This process highlights the importance of reaction optimization and purification techniques, which are critical for achieving high yields and purity. Recent advancements in green chemistry have also sparked interest in developing more sustainable synthesis methods for this compound.
In the realm of drug development, N2,N2,N4,N4,N6,N6-hexabenzyl-1,3,5-triazine-2,4,6-triamine has been investigated for its potential as a scaffold for kinase inhibitors and antimicrobial agents. Its rigid triazine core and flexible benzyl arms allow for precise molecular recognition, a feature highly sought after in targeted therapies. This aligns with the current trend in precision medicine, where researchers are focusing on small-molecule modulators with high specificity.
Another area of interest is the compound's potential in nanotechnology. Its symmetrical structure and multiple functional groups make it a promising candidate for self-assembled monolayers (SAMs) and nanoscale devices. With the rise of AI-driven material design, computational studies have begun to explore the electronic properties of N2,N2,N4,N4,N6,N6-hexabenzyl-1,3,5-triazine-2,4,6-triamine, predicting its behavior in optoelectronic applications.
From an industrial perspective, the compound's scalability and cost-effectiveness are key considerations. Manufacturers are increasingly adopting continuous flow chemistry to produce N2,N2,N4,N4,N6,N6-hexabenzyl-1,3,5-triazine-2,4,6-triamine at scale, reducing waste and improving efficiency. This approach resonates with the broader shift toward sustainable manufacturing in the chemical industry.
In summary, N2,N2,N4,N4,N6,N6-hexabenzyl-1,3,5-triazine-2,4,6-triamine (CAS No. 216503-66-1) represents a versatile and multifaceted compound with significant potential across multiple disciplines. Its applications in drug discovery, material science, and nanotechnology underscore its relevance in contemporary research. As the scientific community continues to uncover its properties and utilities, this compound is poised to play a pivotal role in shaping future innovations.
216503-66-1 (N2,N2,N4,N4,N6,N6-hexabenzyl-1,3,5-triazine-2,4,6-triamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)